2-benzamido-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)oxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-benzamido-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H17N5O5 and its molecular weight is 419.397. The purity is usually 95%.
BenchChem offers high-quality 2-benzamido-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)oxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-benzamido-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)oxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Research has explored the synthesis and evaluation of compounds with related chemical structures for their potential biological activities. For example, compounds synthesized with furan-2-yl components have been studied for their antibacterial, antiurease, and antioxidant properties. These studies highlight the potential of such compounds in developing therapeutic agents with specific biological activities (Sokmen et al., 2014).
Antimicrobial and Antifungal Evaluation
Compounds with a furan-2-yl motif have also been synthesized and assessed for their in vitro antimicrobial and antifungal activities. The structural modifications, including the addition of various functional groups, have shown to influence the biological activity, indicating the role of structural diversity in enhancing antimicrobial and antifungal properties (Rajurkar & Pund, 2014).
Heterocyclic System Synthesis and Antiviral Activity
The conversion of furan-2-yl-containing compounds into heterocyclic systems has been studied, with some synthesized compounds showing promising antiviral activities. This suggests the potential for developing antiviral therapeutics from compounds with the furan-2-yl structure (Hashem et al., 2007).
Conversion into Other Heterocyclic Systems
Efforts in synthesizing diverse heterocyclic systems from furan-2-yl precursors have been demonstrated, with applications in studying biological activities and developing pharmaceutical agents. This includes the synthesis of benzofuran-4(5H)-ones and their conversion into cinnoline-4-carboxamides, showcasing the versatility of furan-2-yl compounds in heterocyclic chemistry (Ma et al., 2014).
properties
IUPAC Name |
2-benzamido-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O5/c27-18-9-8-15(17-7-4-12-30-17)25-26(18)11-10-22-20(29)16-13-31-21(23-16)24-19(28)14-5-2-1-3-6-14/h1-9,12-13H,10-11H2,(H,22,29)(H,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQFWDTCUMDWKEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=CO2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzamido-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)oxazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.